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Compound of Interest

L-Aspartic acid sodium salt
Compound Name:
monohydrate

Cat. No. 81292496

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of (S)-2-Aminobutanedioic acid sodium salt monohydrate, a compound of
significant interest to researchers, scientists, and professionals in drug development. This
document details the compound's properties, outlines experimental protocols for their
determination, and illustrates its key biological signaling pathways.

Core Physical and Chemical Properties

(S)-2-Aminobutanedioic acid sodium salt monohydrate, also known as L-Aspartic acid
sodium salt monohydrate, is a white crystalline powder.[1][2] It is the monosodium salt of the
non-essential amino acid L-aspartic acid. This compound is valued in various industries,
including pharmaceuticals and food, for its role as a flavor enhancer, nutritional supplement,
and buffering agent.[2][3] In pharmaceutical formulations, it can enhance the solubility and
bioavailability of active ingredients.[2]

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical data for (S)-2-
Aminobutanedioic acid sodium salt monohydrate.
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Property Value References

L-Aspartic acid sodium salt
monohydrate, Sodium L-

Synonyms aspartate, (S)- [2][4]
Aminobutanedioic acid sodium

salt monohydrate

CAS Number 323194-76-9 [21[4]
Molecular Formula CaHeNNaOa4-H20 [2]
Molecular Weight 173.10 g/mol [A15161r7181en10o]
Appearance White crystalline powder or 2]
crystals
Melting Point ~140 °C (decomposes) [1][11]
Solubility in Water Easily soluble; 2100 mg/mL [1][11]
Optical Rotation [a]20/D +19° to +21° (c=1 in H20) [2]

Experimental Protocols

Detailed methodologies for determining the key physical characteristics of (S)-2-
Aminobutanedioic acid sodium salt monohydrate are outlined below.

Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For a pure crystalline solid, this transition typically occurs over a narrow temperature
range.

Methodology:

A common method for determining the melting point of a powdered solid like (S)-2-
Aminobutanedioic acid sodium salt monohydrate is the capillary tube method using a melting
point apparatus.
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e Sample Preparation: A small amount of the dry crystalline powder is packed into a thin-
walled capillary tube, sealed at one end, to a height of a few millimeters.

e Apparatus Setup: The capillary tube is placed in a heating block or an oil bath within a
melting point apparatus, adjacent to a calibrated thermometer or temperature probe.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as it
approaches the expected melting point. A preliminary, faster heating rate can be used to
determine an approximate melting range.

o Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the start of the melting range. The temperature
at which the last solid crystal melts is recorded as the end of the melting range. For pure
compounds, this range is typically narrow (0.5-1.0 °C). The reported melting point of ~140 °C
with decomposition indicates that the substance breaks down at this temperature.

Solubility Measurement

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The solubility of
a substance fundamentally depends on the physical and chemical properties of both the solute
and the solvent as well as on temperature, pressure, and the pH of the solution.

Methodology:

The solubility of (S)-2-Aminobutanedioic acid sodium salt monohydrate in water can be
determined quantitatively using the following protocol. The solubility of amino acids like L-
aspartic acid is known to be influenced by pH and temperature.[10]

o Preparation of Saturated Solution: An excess amount of the compound is added to a known
volume of deionized water in a sealed container.

» Equilibration: The mixture is agitated at a constant temperature for a sufficient period to
ensure that equilibrium is reached and the solution is saturated.

o Sample Collection and Filtration: A sample of the supernatant is carefully withdrawn using a
syringe and filtered through a membrane filter (e.g., 0.45 pum) to remove any undissolved
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solid.

o Concentration Analysis: The concentration of the dissolved compound in the filtrate is
determined using a suitable analytical technique. High-Performance Liquid Chromatography
(HPLC) is a precise method for this purpose.[10] A calibration curve is first established using
standard solutions of known concentrations. The concentration of the saturated solution is
then determined by comparing its HPLC peak area to the calibration curve.

» Data Reporting: The solubility is expressed in units such as g/100 mL or mol/L at the
specified temperature.

Optical Rotation Measurement

Optical rotation is the turning of the plane of linearly polarized light as it passes through a chiral
substance. This property is characteristic of chiral molecules and is measured using a
polarimeter.

Methodology:

o Solution Preparation: A solution of (S)-2-Aminobutanedioic acid sodium salt monohydrate is
prepared by accurately weighing a known mass of the compound and dissolving it in a
precise volume of a suitable solvent, typically water, in a volumetric flask. The concentration
is calculated in g/mL.

e Polarimeter Calibration: The polarimeter is turned on and allowed to warm up. The sample
tube is filled with the pure solvent (blank), and the instrument is zeroed.

o Sample Measurement: The sample tube is rinsed and then filled with the prepared solution,
ensuring no air bubbles are present. The tube is placed in the polarimeter, and the observed
optical rotation (a) is measured. The temperature and the wavelength of the light source
(usually the sodium D-line, 589 nm) are recorded.

o Calculation of Specific Rotation: The specific rotation [a] is calculated using the formula: [a] =
a/ (I x c) where:

o qais the observed rotation in degrees.

o |is the path length of the sample tube in decimeters (dm).
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o cis the concentration of the solution in g/mL.[11]

Synthesis Protocol

A method for the preparation of L-sodium aspartate monohydrate involves a solid-phase
reaction.

Methodology:

This method utilizes a solid-phase reaction in a ball mill, avoiding the use of solvents and thus
presenting a more environmentally friendly approach.

Reactant Mixing: 1.33 kg of L-aspartic acid and 0.2 kg of solid sodium hydroxide are placed
into a vertical ball mill.

o Reaction Grinding: The mixture is ground at a speed of 1200 rpm. The temperature is
maintained between 20°C and 60°C using water cooling.

» Staged Addition of Base: After 30 minutes of reaction, an additional 0.15 kg of sodium
hydroxide is added, and grinding continues for another 65 minutes. A final 0.05 kg of sodium
hydroxide is then added, and the mixture is ground for a further 40 minutes.

e Product Isolation: The resulting product is filtered with 95% ethanol and then dried to yield L-
aspartic acid sodium salt monohydrate.[1]

Biological Signaling and Metabolic Pathways

(S)-2-Aminobutanedioic acid, or L-aspartate, is a crucial molecule in various metabolic and
signaling pathways within the body.

Role as an Excitatory Neurotransmitter

L-aspartate functions as an excitatory neurotransmitter in the central nervous system, similar to
glutamate. It plays a role in fast synaptic transmission, which is fundamental for processes
such as learning and memory.[2]
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Caption: L-Aspartate as an excitatory neurotransmitter in synaptic transmission.

Malate-Aspartate Shuttle

The malate-aspartate shuttle is a critical system for translocating reducing equivalents (in the
form of NADH) from the cytosol into the mitochondria for oxidative phosphorylation. This
process is essential for cellular energy production.[4][12]
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Caption: The Malate-Aspartate shuttle for transporting NADH into the mitochondria.

Urea Cycle Involvement

Aspartate plays a crucial role in the urea cycle, a metabolic pathway that detoxifies ammonia
by converting it into urea for excretion. Aspartate provides one of the two nitrogen atoms in the
urea molecule.[2]
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Caption: The role of Aspartate in the Urea Cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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